Cas no 94231-63-7 (Potassium 3-(allyloxy)propanesulphonate)
94231-63-7 structure
Product Name:Potassium 3-(allyloxy)propanesulphonate
CAS No:94231-63-7
MF:C6H11KO4S
MW:218.312442064285
CID:1000760
Update Time:2023-08-03
Potassium 3-(allyloxy)propanesulphonate Chemical and Physical Properties
Names and Identifiers
-
- potassium 3-(allyloxy)propanesulphonate
- potassium,3-prop-2-enoxypropane-1-sulfonate
- POTASSIUM 3-(ALLYLOXY)PROPANESULFONATE
- 3-(2-Propenyloxy)-1-propanesulfonic acid potassium salt
- Potassium 3-(allyloxy)propanesulphonate
-
- Inchi: 1S/C6H12O4S.K/c1-2-4-10-5-3-6-11(7,8)9;/h2H,1,3-6H2,(H,7,8,9);/q;+1/p-1
- InChI Key: VHFYFKHKGFFLTE-UHFFFAOYSA-M
- SMILES: [K+].S(CCCOCC=C)(=O)(=O)[O-]
Computed Properties
- Exact Mass: 218.001511
- Monoisotopic Mass: 218.001511
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 6
- Complexity: 194
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 74.8
Experimental Properties
- Boiling Point: °Cat760mmHg
- Flash Point: °C
Potassium 3-(allyloxy)propanesulphonate Related Literature
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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